Cas no 852815-01-1 (1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid)

1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid structure
852815-01-1 structure
Product Name:1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
CAS No:852815-01-1
MF:C14H16N2O2
MW:244.289043426514
CID:1835831
PubChem ID:69147475
Update Time:2025-04-21

1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-
    • 3-(4-isopropylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
    • 1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid
    • SCHEMBL4692313
    • DA-25157
    • EN300-1852774
    • 852815-01-1
    • Inchi: 1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)12-8-13(14(17)18)16(3)15-12/h4-9H,1-3H3,(H,17,18)
    • InChI Key: CFXJJLMVNVNFEK-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=CC(=CC=2)C(C)C)=NN1C)=O

Computed Properties

  • Exact Mass: 244.121177757g/mol
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.1Ų

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